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Introduction to Rubidium-Strontium (Rb-Sr)
Geochronology
Rubidium-Strontium (Rb-Sr) geochronology is a radiometric dating method used to determine

the age of rocks and minerals. The technique is based on the beta decay of the radioactive

isotope Rubidium-87 (⁸⁷Rb) to the stable isotope Strontium-87 (⁸⁷Sr).[1][2][3] With a very long

half-life of approximately 49.23 billion years, this isotopic system is particularly well-suited for

dating ancient terrestrial and extraterrestrial materials, including some of the oldest rocks on

Earth, lunar samples, and meteorites.[1][2][4] The method is also valuable for determining the

timing of metamorphic events.[1][5]

The fundamental principle involves measuring the accumulation of radiogenic ⁸⁷Sr in a sample

over geological time. By quantifying the parent isotope (⁸⁷Rb) and the daughter isotope (⁸⁷Sr),

along with a stable reference isotope of strontium (Strontium-86, or ⁸⁶Sr), the time elapsed

since the rock or mineral formed and became a closed system can be calculated.[5][6]

The Critical Role of Rubidium-85
While the radioactive decay of ⁸⁷Rb is the engine of the Rb-Sr dating system, the stable, non-

radiogenic isotope Rubidium-85 (⁸⁵Rb) plays a crucial, albeit indirect, role. Natural rubidium is
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composed of two isotopes: the stable ⁸⁵Rb and the radioactive ⁸⁷Rb.[7][8] ⁸⁵Rb is the more

abundant of the two, making up approximately 72.17% of total rubidium.[8]

The core of Rb-Sr dating lies in determining the precise ratio of the parent isotope ⁸⁷Rb to a

stable reference isotope, ⁸⁶Sr. However, directly measuring the absolute abundance of ⁸⁷Rb

can be challenging. Instead, the concentration of total rubidium in a sample is measured. Since

the isotopic ratio of ⁸⁵Rb to ⁸⁷Rb in nature is constant (approximately 2.593), the abundance of

⁸⁷Rb can be accurately calculated from the total rubidium concentration or by measuring the

abundance of ⁸⁵Rb.[8]

In mass spectrometry, the measurement of the stable ⁸⁵Rb isotope provides a benchmark for

determining the amount of ⁸⁷Rb. This allows for the calculation of the critical ⁸⁷Rb/⁸⁶Sr ratio

needed for the isochron dating method.[1] Therefore, ⁸⁵Rb serves as an essential internal

standard for quantifying the parent radionuclide.

The Rb-Sr Isochron Method
The isochron method is a powerful graphical technique that is central to Rb-Sr dating.[1][6] It

allows for the determination of a rock's age without prior knowledge of the initial amount of the

daughter isotope (⁸⁷Sr) present at the time of formation.

The method relies on the analysis of several different minerals, or whole-rock samples, that

formed at the same time from the same source magma or metamorphic event.[5] At the time of

crystallization (t=0), all minerals will have the same initial ⁸⁷Sr/⁸⁶Sr ratio, but they will

incorporate different amounts of Rubidium and Strontium into their crystal structures.[2][9]

Minerals rich in potassium, such as micas and K-feldspar, will have a higher Rb/Sr ratio, while

minerals like plagioclase will have a lower Rb/Sr ratio.[2][9]

Over geological time, ⁸⁷Rb decays to ⁸⁷Sr, causing the ⁸⁷Sr/⁸⁶Sr ratio to increase in each

mineral in proportion to its ⁸⁷Rb/⁸⁶Sr ratio. When these ratios are plotted on a graph with ⁸⁷Rb/

⁸⁶Sr on the x-axis and ⁸⁷Sr/⁸⁶Sr on the y-axis, the data points for each mineral will form a

straight line known as an isochron.[2][6]

The age of the rock is determined from the slope of this isochron, while the initial ⁸⁷Sr/⁸⁶Sr ratio

is given by the y-intercept.[5][6]

The governing equation for the isochron is:
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(⁸⁷Sr/⁸⁶Sr)present = (⁸⁷Sr/⁸⁶Sr)initial + (⁸⁷Rb/⁸⁶Sr)present * (eλt - 1)

where:

λ is the decay constant of ⁸⁷Rb.

t is the time elapsed since formation (the age).

Data Presentation
The following tables summarize key quantitative data for the Rb-Sr dating system.

Table 1: Isotopic Abundances and Properties of Rubidium and Strontium

Isotope
Natural Abundance
(%)

Atomic Mass (amu) Key Characteristic

Rubidium-85 (⁸⁵Rb) 72.17[8] 84.9118[10]

Stable, used as a

reference to

determine ⁸⁷Rb

content.

Rubidium-87 (⁸⁷Rb) 27.83[8] 86.9092[10]

Radioactive parent

isotope, decays to

⁸⁷Sr.

Strontium-84 (⁸⁴Sr) 0.56[4] 83.9134
Stable, non-

radiogenic.

Strontium-86 (⁸⁶Sr) 9.86[4] 85.9093

Stable, non-

radiogenic, used as

the reference isotope.

Strontium-87 (⁸⁷Sr) 7.00[4] 86.9089

Stable, includes both

initial and radiogenic

components.

Strontium-88 (⁸⁸Sr) 82.58[11] 87.9056
Stable, most abundant

Sr isotope.
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Table 2: Decay Constant and Half-Life of Rubidium-87

Parameter Value Reference

Half-Life (t₁/₂) 49.23 billion years [2]

Decay Constant (λ) 1.393 x 10⁻¹¹ yr⁻¹ [4]

Note: The decay constant for ⁸⁷Rb has been subject to revision. While a value of 1.42 x 10⁻¹¹

yr⁻¹ was commonly used, more recent studies suggest a slightly lower value, which can impact

the calculated age by approximately 2%.[4][12][13]

Experimental Protocols
The following outlines the standard methodology for Rb-Sr geochronology.

1. Sample Selection and Preparation

Selection: Choose fresh, unweathered rock samples to ensure the system has remained

closed to the loss or gain of Rb and Sr since its formation.[14]

Crushing and Mineral Separation: The rock sample is crushed into a fine powder. If a mineral

isochron is desired, individual minerals (e.g., biotite, muscovite, K-feldspar, plagioclase) are

separated based on their physical and magnetic properties.[1][14]

2. Sample Dissolution and Isotope Dilution

Dissolution: A precisely weighed aliquot of the whole-rock powder or mineral separate is

dissolved in a mixture of strong acids, typically hydrofluoric (HF) and perchloric (HClO₄)

acids.[1]

Isotope Dilution (Spiking): Before dissolution, a "spike" is added to the sample. This is a

solution with a known quantity of artificially enriched isotopes (e.g., ⁸⁴Sr and ⁸⁷Rb). This

isotope dilution technique is the most precise method for determining the Rb and Sr

concentrations in the sample.[4]

3. Chemical Separation
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Ion-Exchange Chromatography: Rubidium and Strontium are chemically separated from

each other and from other elements in the sample matrix using ion-exchange

chromatography.[4][15] This step is critical to prevent isobaric interference, as ⁸⁷Rb and ⁸⁷Sr

have the same mass and cannot be distinguished by a mass spectrometer.[4]

4. Mass Spectrometry

Isotope Ratio Measurement: The purified Rb and Sr fractions are analyzed using a mass

spectrometer, typically a Thermal Ionization Mass Spectrometer (TIMS) or a Multi-Collector

Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5]

TIMS: Offers very high precision for Sr isotope ratio measurements.[5]

MC-ICP-MS: Allows for rapid analyses and can be used for in-situ dating with laser ablation

(LA-MC-ICP-MS), which analyzes minerals directly in a thin section of the rock.[5][16]

Data Collection: The mass spectrometer measures the ratios of the different isotopes, such

as ⁸⁷Sr/⁸⁶Sr and ⁸⁵Rb/⁸⁷Rb.[1] These measured ratios, combined with the data from the

isotope dilution spike, are used to calculate the ⁸⁷Rb/⁸⁶Sr ratio for each sample.

5. Age Calculation

Isochron Plot: The calculated ⁸⁷Sr/⁸⁶Sr and ⁸⁷Rb/⁸⁶Sr ratios for all the analyzed samples

(minerals or whole rocks) are plotted.

Linear Regression: A best-fit line (isochron) is calculated for the data points. The quality of

the fit is assessed using a statistical parameter called the Mean Square of Weighted

Deviates (MSWD), where a value close to 1 indicates a good fit.[4]

Age Determination: The age (t) is calculated from the slope (m) of the isochron using the

formula: t = ln(m + 1) / λ.
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Caption: The radioactive decay of Rubidium-87 to Strontium-87.
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Caption: The Rb-Sr isochron diagram illustrating age determination.
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Caption: Experimental workflow for Rb-Sr geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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